Cas no 25090-52-2 (Bicyclo[3.1.0]hexane-1-carboxylic acid)

• Product Name: Bicyclo[3.1.0]hexane-1-carboxylic acid
• CAS No: 25090-52-2
• MF: C₇H₁₀O₂
• MW: 126.153102397919
• MDL: MFCD19229529
• CID: 1424381
• PubChem ID: 12523696
• Update Time: 2025-11-05

Bicyclo[3.1.0]hexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.1.0]hexane-1-carboxylic acid
• EN300-256348
• AKOS006380214
• 25090-52-2
• LDJAXCFOBFPUGI-UHFFFAOYSA-N
• Bicyclo[3.1.0]hexane-1-carboxylicacid
• MFCD19229529
• bicyclo[3.1.0]hexanoic acid
• rac-(1R,5R)-bicyclo[3.1.0]hexane-1-carboxylic acid, cis
• SCHEMBL4175653
• D96790
• PS-17920

• MDL： MFCD19229529
• Inchi： 1S/C7H10O2/c8-6(9)7-3-1-2-5(7)4-7/h5H,1-4H2,(H,8,9)
• InChI Key： LDJAXCFOBFPUGI-UHFFFAOYSA-N
• SMILES： OC(C12CCCC1C2)=O

Computed Properties

• Exact Mass: 126.0681
• Monoisotopic Mass: 126.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids and derivatives Cyclopropanecarboxylic acids

Additional information on Bicyclo[3.1.0]hexane-1-carboxylic acid

Professional Introduction to Bicyclo[3.1.0]hexane-1-carboxylic acid (CAS No. 25090-52-2)

Bicyclo[3.1.0]hexane-1-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 25090-52-2, is a significant compound in the realm of organic chemistry and pharmaceutical research. This bicyclic structure, characterized by its fused cyclopropane and cyclopentane rings, has garnered considerable attention due to its unique stereochemistry and potential applications in drug discovery and material science.

The molecular framework of Bicyclo[3.1.0]hexane-1-carboxylic acid imparts distinct chemical properties that make it a valuable scaffold for synthesizing complex molecules. The presence of a carboxylic acid functional group at the 1-position enhances its reactivity, enabling various transformations such as esterification, amidation, and reduction. These chemical attributes have positioned it as a versatile intermediate in the synthesis of pharmacologically active compounds.

In recent years, the interest in heterocyclic compounds has surged due to their prevalence in natural products and pharmaceuticals. Bicyclo[3.1.0]hexane-1-carboxylic acid fits well within this category, offering a rigid bicyclic core that can be modified to achieve specific biological activities. Researchers have been exploring its potential in developing novel therapeutic agents, particularly in the areas of anti-inflammatory and analgesic medications.

One of the most compelling aspects of Bicyclo[3.1.0]hexane-1-carboxylic acid is its role as a building block in medicinal chemistry. The compound's ability to serve as a precursor for more complex structures has led to several innovative synthetic strategies. For instance, its derivatives have been employed in the construction of nonsteroidal anti-inflammatory drugs (NSAIDs) and other therapeutic molecules targeting pain and inflammation pathways.

The stereochemistry of Bicyclo[3.1.0]hexane-1-carboxylic acid is particularly noteworthy, as it influences the biological activity of its derivatives. Studies have demonstrated that subtle changes in the spatial arrangement of atoms within this bicyclic system can significantly alter pharmacokinetic properties, including solubility, metabolic stability, and binding affinity to biological targets. This underscores the importance of precise structural design in drug development.

Advances in computational chemistry have further enhanced the utility of Bicyclo[3.1.0]hexane-1-carboxylic acid in drug design. Molecular modeling techniques allow researchers to predict the behavior of this compound and its derivatives within biological systems, facilitating the optimization of lead compounds for clinical trials. Such computational approaches are increasingly integral to modern pharmaceutical research, streamlining the process from discovery to development.

The synthesis of Bicyclo[3.1.0]hexane-1-carboxylic acid itself presents intriguing challenges due to its complex cyclic structure. Traditional synthetic routes often involve multi-step processes requiring specialized catalysts and reaction conditions. However, recent innovations in organic synthesis have introduced more efficient methodologies, including transition-metal-catalyzed reactions and biocatalytic approaches, which promise to improve yield and reduce environmental impact.

The potential applications of Bicyclo[3.1.0]hexane-1-carboxylic acid extend beyond pharmaceuticals into materials science and specialty chemicals. Its unique structural features make it a candidate for developing novel polymers with tailored properties or for use in catalysis as a ligand or intermediate support material.

Ongoing research continues to uncover new facets of Bicyclo[3.1.0]hexane-1-carboxylic acid's utility, driven by interdisciplinary collaborations between chemists, biologists, and pharmacologists who seek to harness its potential for improving human health and industrial processes.